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Compound of Interest

Compound Name: UCB-9260

Cat. No.: B15583214 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of UCB-9260. It is intended for researchers, scientists, and drug

development professionals. Adherence to these guidelines, in conjunction with your institution's

specific Environmental Health and Safety (EHS) protocols, is critical for ensuring laboratory

safety and regulatory compliance.

Key Data for Handling and Storage
A summary of essential quantitative data for UCB-9260 is provided below to facilitate safe

storage and preparation.

Parameter Data

CAS Number 1515888-53-5[1]

Physical Form Solid powder[1]

Solubility
- DMSO: 85 - 125 mg/mL[1] - Water: Insoluble[1]

- Ethanol: Insoluble[1]

Storage (Powder) - -20°C: 3 years[1] - 4°C: 2 years[1]

Storage (In Solvent) - -80°C: 6 months[1][2] - -20°C: 1 month[1][2]

Personal Protective Equipment (PPE)
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A thorough risk assessment should be conducted before handling UCB-9260. The following

standard PPE is required at all times when handling this compound in solid or dissolved form:

Laboratory Coat: A properly fitted lab coat is mandatory to protect against splashes and

contamination.

Eye Protection: Chemical splash goggles or safety glasses must be worn.[1]

Gloves: Chemical-resistant gloves are essential. Butyl rubber gloves are recommended

when working with Dimethyl Sulfoxide (DMSO) solutions.[1] Always verify glove compatibility

with the specific solvents being used.

Operational Handling Procedures
1. Preparation of Stock Solutions:

Due to its high solubility in DMSO, this is the recommended solvent for preparing stock

solutions.[1]

When preparing solutions, ensure adequate ventilation to minimize inhalation exposure. A

chemical fume hood is recommended.

Once prepared, it is advised to aliquot the solution to prevent degradation from repeated

freeze-thaw cycles.[2]

2. Experimental Use:

When handling UCB-9260, avoid generating dust from the solid form.

All work with the compound, both in solid and solution form, should be conducted in a well-

ventilated area, preferably within a fume hood.

Disposal Plan
The proper disposal of UCB-9260 and associated materials is crucial to prevent environmental

contamination and ensure laboratory safety. Disposal methods will vary based on the form of

the waste.
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1. Solid UCB-9260 Waste:

Container: Use a clearly labeled, sealed, and compatible container for "Hazardous Waste."

Labeling: The label must identify the contents as "Solid UCB-9260 Waste" and include the

approximate quantity.[1]

Storage: Store the container in a designated Satellite Accumulation Area for EHS pickup.

2. Liquid Waste (UCB-9260 in Solvent):

Container: Collect all liquid waste containing UCB-9260 into a designated hazardous liquid

waste container with a secure screw-top cap.[1]

Labeling: Label the container as "Hazardous Waste" and list all components with their

approximate percentages (e.g., "DMSO with <1% UCB-9260").[1]

Storage: Store in the Satellite Accumulation Area for collection by EHS.

3. Contaminated Labware:

Collection: All disposable labware (e.g., pipette tips, tubes, gloves) that has come into

contact with UCB-9260 should be collected in a dedicated, leak-proof hazardous waste bag

or container.[1]

Labeling: Clearly label the container as "Hazardous Waste: UCB-9260 Contaminated

Labware."[1]

Disposal of Original Vial: The original product vial should be triple-rinsed with a suitable

solvent (e.g., DMSO). The rinsate must be collected and disposed of as hazardous liquid

waste.[1] After triple-rinsing and defacing the label, the vial may often be disposed of as non-

hazardous waste, but confirm this with your institutional EHS guidelines.[1]

Procedural Workflow for Handling and Disposal of
UCB-9260
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Caption: Workflow for the safe handling and disposal of UCB-9260.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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